Cas no 642076-72-0 (Cyclohexanone, 3-[(phenylmethyl)amino]-)
642076-72-0 structure
Product Name:Cyclohexanone, 3-[(phenylmethyl)amino]-
CAS No:642076-72-0
MF:C13H17NO
MW:203.280183553696
CID:1672640
Update Time:2024-09-03
Cyclohexanone, 3-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 3-[(phenylmethyl)amino]-
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- Inchi: 1S/C13H17NO/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
- InChI Key: ZGKPYHGRDFPIMF-UHFFFAOYSA-N
- SMILES: C1(=O)CCCC(NCC2=CC=CC=C2)C1
Computed Properties
- Exact Mass: 203.13111
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 337.5±35.0 °C(Predicted)
- PSA: 29.1
- pka: 8.51±0.20(Predicted)
Cyclohexanone, 3-[(phenylmethyl)amino]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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